Cas no 898782-70-2 (2-Methyl-2'-(4-methylpiperazinomethyl) benzophenone)

• Product Name: 2-Methyl-2'-(4-methylpiperazinomethyl) benzophenone
• CAS No: 898782-70-2
• MF: C₂₀H₂₄N₂O
• MW: 308.417365074158
• MDL: MFCD03842801
• CID: 1945504
• PubChem ID: 24725461
• Update Time: 2025-04-21

2-Methyl-2'-(4-methylpiperazinomethyl) benzophenone Chemical and Physical Properties

Names and Identifiers

• 2-METHYL-2'-(4-METHYLPIPERAZINOMETHYL) BENZOPHENONE
• [2-[(4-methylpiperazin-1-yl)methyl]phenyl]-(o-tolyl)methanone
• LogP
• (2-methylphenyl)-[2-[(4-methylpiperazin-1-yl)methyl]phenyl]methanone
• AKOS016021176
• DTXSID60643856
• (2-Methylphenyl){2-[(4-methylpiperazin-1-yl)methyl]phenyl}methanone
• 2-METHYL-2'-(4-METHYLPIPERAZIN-1-YLMETHYL)BENZOPHENONE
• 898782-70-2
• MFCD03842801
• 2-methyl-2'-(4-methylpiperazinomethyl)benzophenone
• 2-Methyl-2'-(4-methylpiperazinomethyl) benzophenone

• MDL： MFCD03842801
• Inchi： 1S/C20H24N2O/c1-16-7-3-5-9-18(16)20(23)19-10-6-4-8-17(19)15-22-13-11-21(2)12-14-22/h3-10H,11-15H2,1-2H3
• InChI Key： NJTANSBHWFENLC-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1C)C1=CC=CC=C1CN1CCN(C)CC1

Computed Properties

• Exact Mass: 308.18900
• Monoisotopic Mass: 308.188863393Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 23.6Ų

Experimental Properties

• PSA: 23.55000
• LogP: 2.84920